Cas no 1203686-29-6 (5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1203686-29-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 1033442
• PubChem ID: 71303761
• Update Time: 2025-10-28

5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• 5-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
• 1203686-29-6
• EN300-7502961
• DTXSID50745111
• DB-296075
• J-517533

• Inchi： 1S/C11H14FN/c1-11(2)7-13-6-8-4-3-5-9(12)10(8)11/h3-5,13H,6-7H2,1-2H3
• InChI Key： YNUBAVCYOPLLST-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2CNCC(C)(C)C=21

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1203686-29-6)

5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1203686-29-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects.

The chemical structure of 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline is characterized by a tetrahydroisoquinoline core with a fluorine substituent at the 5-position and two methyl groups at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the dimethyl groups contribute to its conformational rigidity and stability.

Recent studies have explored the potential therapeutic applications of 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline. One notable area of research is its role as a lead compound in the development of novel analgesics. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent analgesic activity in animal models of pain. The researchers found that it selectively binds to specific opioid receptors, suggesting its potential as a safer alternative to traditional opioids with fewer side effects.

In addition to its analgesic properties, 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline has shown promise in neuroprotective research. A study conducted by a team at the University of California in 2020 demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokines. These findings suggest that 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline could be a valuable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic route for producing 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline has been optimized to ensure high yields and purity. A common method involves the condensation of an appropriate amine with an aldehyde or ketone followed by reduction and fluorination steps. The detailed synthetic protocol has been published in several peer-reviewed journals and is widely used by researchers and pharmaceutical companies for large-scale production.

The safety profile of 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties. These characteristics make it an attractive candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 5-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1203686-29-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead compound for developing new therapeutic agents. Continued research into its mechanisms of action and clinical applications will likely uncover additional benefits and uses for this intriguing molecule.